Cas no 886370-65-6 (1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 886370-65-6
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5306781
• PubChem ID: 63896620
• Update Time: 2025-07-19

1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-ethyl-α-(trifluoromethyl)-
• 1-(2-ETHYLPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• (S)-1-(2-ETHYL-PHENYL)-2,2,2-TRIFLUORO-ETHYLAMINE
• AB40388
• AB40391
• AB40392
• 1-(2-ETHYL-PHENYL)-2,2,2-TRIFLUORO-ETHYLAMINE
• (R)-1-(2-ETHYL-PHENYL)-2,2,2-TRIFLUORO-ETHYLAMINE
• 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C10H12F3N/c1-2-7-5-3-4-6-8(7)9(14)10(11,12)13/h3-6,9H,2,14H2,1H3
• InChI Key： BHNITXWLSREPOR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1CC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 886370-65-6)

1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine, with the CAS number 886370-65-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroethylamine moiety and ethylphenyl group, exhibits properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, combining aromatic and fluorinated components, offers distinct advantages in drug design, including enhanced metabolic stability and improved binding affinity.

In recent years, the demand for fluorinated compounds like 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine has surged due to their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors and catalysts. The compound's CAS registry number 886370-65-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its compatibility with green chemistry principles aligns with the global push for environmentally friendly synthetic methods.

The synthesis of 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or reductive amination techniques. Its physicochemical properties, such as solubility in polar solvents and moderate lipophilicity, make it suitable for formulation in various industrial applications. Notably, the compound's stability under acidic conditions has been a focal point in recent patent filings, highlighting its utility in prodrug development.

From a commercial perspective, CAS 886370-65-6 is often discussed in the context of supply chain optimization and cost-effective scaling. Manufacturers are exploring continuous flow chemistry to produce this amine derivative efficiently, addressing the growing demand from contract research organizations (CROs). Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed to ensure the compound's purity, a critical factor for end-users in the life sciences sector.

Emerging trends in AI-driven molecular design have further amplified interest in 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine. Computational models predict its potential as a scaffold for kinase inhibitors, particularly in oncology research. This aligns with frequent search queries about "fluorinated amine drug candidates" and "phenyl derivatives in medicinal chemistry". The compound's structural versatility also makes it a candidate for covalent drug discovery, a hot topic in personalized therapeutics.

Regulatory compliance remains a key consideration for stakeholders handling 886370-65-6. While not classified as hazardous, proper material safety data sheets (MSDS) documentation is essential for laboratory handling. The compound's environmental footprint is another area of scrutiny, with studies evaluating its biodegradability and ecotoxicological profile to meet REACH regulations standards.

In conclusion, 1-(2-ethylphenyl)-2,2,2-trifluoroethan-1-amine (CAS: 886370-65-6) represents a nexus of innovation across multiple scientific disciplines. Its applications span from high-value pharmaceuticals to next-gen crop protection, driven by the unique synergy of its aromatic and fluorinated groups. As research continues to uncover new functionalities, this compound is poised to remain a keystone intermediate in 21st-century chemical development.